Cas no 16279-54-2 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro-)

• Product Name: 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro-
• CAS No: 16279-54-2
• MF: C₂₀H₁₃N₃O₇S
• MW: 439.398123502731
• CID: 121548
• PubChem ID: 3570294
• Update Time: 2025-04-18

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro-
• 1-(1'-hydroxy-2'-naphthylazo)-6-nitro-2-naphthol-4-sulphonic acid
• 3-hydroxy-4-[(2-hydroxynaphthyl)azo]-7-nitronaphthalene-1-sulphonic acid
• (4E)-4-[(2-hydroxynaphthalen-1-yl)hydrazono]-7-nitro-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-7-nitro-
• C.I. Mordant Black 1, free acid
• sodium 7-nitro-4-[(2Z)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazinyl]naphthalene-1-sulfonate
• NCIMech_000300
• NS00020753
• 3618-58-4
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro-
• CCG-35374
• Eriochrome Black A, Free Acid
• Erio chromeblack
• NCI60_041607
• 1-(2-Hydroxy-4-sulfo-6-nitro-1-naphthylazo-2-naphthol
• 3-hydroxy-4-[(2-hydroxynaphthalen-1-yl)diazenyl]-7-nitronaphthalene-1-sulfonic acid
• 92V9SVJ8HA
• PD027750
• 3-hydroxy-4-(1-hydroxy-2-napthylazo)-7-nitro-1-naphthalene sulfonic acid
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-7-nitro-
• C.I. Mordant Black 1
• DTXSID5066031
• NS00040962
• 3-Hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro-1-naphthalenesulfonic acid
• Eriochrome Black A
• PD045729
• SCHEMBL1139885
• EINECS 240-379-1
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-
• 3-Hydroxy-4-((2-hydroxynaphthyl)azo)-7-nitronaphthalene-1-sulphonic acid
• 1-(2-Hydroxy-4-sulfo-6-nitro-1-naphthylazo)-2-naphthol
• 16279-54-2
• CHEMBL2008674
• Solochrome Black AS, (free acid)

• Inchi： 1S/C20H13N3O7S/c24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30/h1-10,24-25H,(H,28,29,30)/b22-21+
• InChI Key： SXYCCJAPZKHOLS-QURGRASLSA-N
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])/N=N/C1=C(C=CC2C=CC=CC1=2)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 439.04749
• Monoisotopic Mass: 445.03445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 845
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153
• XLogP3: 4.1

Experimental Properties

• Density: 1.64
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 162.69